Cas no 128790-02-3 (2H-1-Benzothiopyran-3-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,methyl ester)

• Product Name: 2H-1-Benzothiopyran-3-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,methyl ester
• CAS No: 128790-02-3
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 1223561
• Update Time: 2024-08-03

2H-1-Benzothiopyran-3-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-3-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-,methyl ester
• 2H-1-Benzothiopyran-3-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, methyl ester

• Inchi： 1S/C12H12O3S/c1-7-10(12(14)15-2)11(13)8-5-3-4-6-9(8)16-7/h3-7,10H,1-2H3
• InChI Key： ZWZRNSSMZLNWRI-UHFFFAOYSA-N
• SMILES： C1(C)SC2=CC=CC=C2C(=O)C1C(OC)=O

Computed Properties

• Exact Mass: 236.05076

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 355.6±42.0 °C(Predicted)
• PSA: 43.37
• pka: 9.59±0.40(Predicted)